Cas no 2680886-97-7 (benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate)

• Product Name: benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate
• CAS No: 2680886-97-7
• MF: C₁₄H₁₀BrF₃N₂O₂
• MW: 375.140613079071
• CID: 6129661
• PubChem ID: 165925987
• Update Time: 2025-10-23

benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate
• 2680886-97-7
• EN300-28301331

• Inchi： 1S/C14H10BrF3N2O2/c15-11-7-19-6-10(14(16,17)18)12(11)20-13(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,19,20,21)
• InChI Key： NBNNHPOKITXRPE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(F)(F)F)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.98777g/mol
• Monoisotopic Mass: 373.98777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate

Benzyl N-[3-Bromo-5-(Trifluoromethyl)Pyridin-4-Yl]Carbamate: A Comprehensive Overview

Benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate, identified by the CAS number 2680886977, is a chemically synthesized compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a benzyl group attached to a pyridine ring substituted with bromine and trifluoromethyl groups. The combination of these substituents imparts distinctive chemical and biological properties to the molecule.

The synthesis of benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate involves multi-step organic reactions, including nucleophilic substitution and carbamate formation. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity, making it accessible for research and industrial applications. The use of microwave-assisted synthesis has further enhanced the reaction efficiency, reducing both time and energy consumption.

In terms of pharmacological properties, this compound has shown promising results in preclinical studies. It exhibits moderate to high potency in inhibiting specific enzymes and receptors, making it a potential candidate for drug development. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in treating various diseases, including cancer and inflammatory disorders.

The presence of the trifluoromethyl group in the pyridine ring significantly enhances the compound's lipophilicity and stability. This makes it an attractive option for designing drugs with improved bioavailability. Additionally, the bromine substituent contributes to the molecule's electronic properties, further influencing its interaction with biological targets.

Recent research has also explored the use of benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate in agrochemicals. Its ability to inhibit plant pathogens has been studied extensively, highlighting its potential as a fungicide or insecticide. Field trials have shown promising results in crop protection without adverse environmental effects.

In conclusion, benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-4-yl]carbamate (CAS 2680886977) is a versatile compound with wide-ranging applications. Its unique structure and chemical properties make it a valuable asset in both pharmaceutical and agrochemical industries. Continued research will undoubtedly uncover new potentials for this compound in various therapeutic areas.